Cas no 1483264-63-6 (1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid)

• Product Name: 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid
• CAS No: 1483264-63-6
• MF: C₁₁H₁₁ClO₂S
• MW: 242.721841096878
• CID: 6016801
• PubChem ID: 66144140
• Update Time: 2025-10-28

1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid
• 1-[(4-Chlorophenyl)sulfanyl]cyclobutane-1-carboxylic acid
• Cyclobutanecarboxylic acid, 1-[(4-chlorophenyl)thio]-
• EN300-1122520
• 1483264-63-6
• AKOS015487111
• 1-[(4-chlorophenyl)sulfanyl]cyclobutane-1-carboxylicacid

• Inchi： 1S/C11H11ClO2S/c12-8-2-4-9(5-3-8)15-11(10(13)14)6-1-7-11/h2-5H,1,6-7H2,(H,13,14)
• InChI Key： FSMUVQCQAJTWMV-UHFFFAOYSA-N
• SMILES： C1(SC2=CC=C(Cl)C=C2)(C(O)=O)CCC1

Computed Properties

• Exact Mass: 242.0168285g/mol
• Monoisotopic Mass: 242.0168285g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 62.6Ų

Experimental Properties

• Density: 1.39±0.1 g/cm3(Predicted)
• Boiling Point: 405.5±30.0 °C(Predicted)
• pka: 3.41±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid

Introduction to 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid (CAS No. 1483264-63-6)

1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1483264-63-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by a cyclobutane core substituted with a sulfanyl group and a carboxylic acid moiety, coupled with a 4-chlorophenyl substituent. The structural features of this molecule make it a promising candidate for further exploration in drug discovery, particularly due to its unique pharmacophoric properties.

The 4-chlorophenyl group in the molecular structure introduces a region of electron-withdrawing character, which can influence the reactivity and binding affinity of the compound. This feature is particularly relevant in the design of bioactive molecules, where precise control over electronic distributions is often crucial for achieving optimal pharmacological effects. The sulfanyl group, on the other hand, provides a versatile handle for further chemical modifications, enabling the synthesis of derivatives with tailored biological activities.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid as a scaffold for developing novel therapeutic agents. Studies have demonstrated that the cyclobutane ring can enhance metabolic stability and improve oral bioavailability, key factors in drug development. Furthermore, the presence of both carboxylic acid and sulfanyl functionalities allows for diverse interactions with biological targets, including enzymes and receptors.

In the context of medicinal chemistry, the carboxylic acid moiety serves as a critical site for hydrogen bonding interactions, which are essential for receptor binding and efficacy. This property has been leveraged in the design of molecules targeting various therapeutic areas, such as inflammation and pain management. The sulfanyl group, while less directly involved in primary binding interactions, contributes to the overall shape and electronic properties of the molecule, influencing its binding mode and affinity.

One of the most compelling aspects of 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid is its potential as a lead compound for further derivatization. Researchers have explored various strategies to modify this scaffold, including introducing different substituents on the 4-chlorophenyl ring or altering the sulfanyl group to enhance specific pharmacological profiles. These modifications have led to promising candidates for clinical evaluation, showcasing the versatility and utility of this compound.

The synthesis of 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Advanced synthetic methodologies, such as transition metal-catalyzed cross-coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework efficiently. These synthetic approaches not only highlight the synthetic prowess available in modern organic chemistry but also underscore the importance of robust methodologies in drug development.

From a biological perspective, 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid has been investigated for its potential role in modulating various biological pathways. Preclinical studies have suggested that derivatives of this compound may exhibit inhibitory activity against key enzymes involved in inflammatory responses. The structural motifs present in this molecule are reminiscent of known bioactive scaffolds, suggesting that it could serve as a valuable starting point for developing new therapeutics.

The integration of high-throughput screening (HTS) technologies has further accelerated the exploration of 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid as a drug candidate. By systematically testing large libraries of compounds for biological activity, researchers can rapidly identify promising derivatives for further optimization. This approach has been instrumental in identifying novel molecular entities with therapeutic potential across multiple disease areas.

Future directions in the study of 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid may focus on elucidating its mechanism of action and exploring its interactions with complex biological systems. Advances in techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy will provide detailed insights into how this compound interacts with its targets at an atomic level. Such structural information is crucial for understanding its pharmacological effects and guiding future drug design efforts.

Additionally, computational methods such as molecular dynamics simulations and quantum mechanical calculations are being employed to predict how 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid behaves within biological environments. These computational tools can help researchers predict binding affinities, metabolic stability, and other key properties without extensive experimental work. By combining experimental data with computational predictions, scientists can make more informed decisions about optimizing this compound for therapeutic use.

The pharmaceutical industry continues to recognize the importance of innovative molecular scaffolds like 1-(4-chlorophenyl)sulfanylcyclobutane-1-carboxylic acid in driving drug discovery forward. As new challenges emerge in treating complex diseases, compounds with unique structural features will be essential for developing effective treatments. The versatility and potential of this molecule make it a valuable asset in the ongoing quest to develop safer and more effective therapeutics.